Cas no 35220-35-0 (6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one)

• Product Name: 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
• CAS No: 35220-35-0
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 5224334
• Update Time: 2026-03-07

6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
• [1,2,4]Triazolo[1,5-a]pyrimidin-5(1H)-one, 6,7-dihydro-

• Inchi： 1S/C5H6N4O/c10-4-1-2-9-5(8-4)6-3-7-9/h3H,1-2H2,(H,6,7,8,10)
• InChI Key： RRMGVWWVPRRVBM-UHFFFAOYSA-N
• SMILES： C12N=CNN1CCC(=O)N=2

Additional information on 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one

Introduction to 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS No. 35220-35-0)

6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the triazolopyrimidine class, a scaffold that is widely explored for its pharmacological properties. The chemical structure of 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one consists of a fused triazole ring connected to a pyrimidine ring, with a ketone group at the 5-position. This arrangement contributes to its reactivity and potential interactions with biological targets.

The synthesis of 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one involves multi-step organic reactions that typically begin with the formation of the triazole ring followed by its coupling with a pyrimidine precursor. The introduction of the ketone group at the 5-position is achieved through oxidation or other functionalization methods. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

One of the most compelling aspects of 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one is its potential as a pharmacological tool. Studies have indicated that this compound exhibits inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, research has shown that it may interfere with kinases and other enzymes implicated in cancer progression. Additionally, its ability to modulate immune responses has been explored in preclinical models.

The [1,2,4]triazolo[1,5-a]pyrimidine core is known for its versatility in drug design due to its ability to engage multiple binding sites on biological targets. This feature makes it an attractive scaffold for developing novel therapeutic agents. In particular, derivatives of 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one have been investigated for their antimicrobial properties. Recent publications highlight the discovery of new analogs that demonstrate enhanced efficacy against resistant bacterial strains.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary studies suggest that modifications to the 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one structure can lead to compounds with neuroprotective effects. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases worldwide. The ability of this scaffold to cross the blood-brain barrier has also been a focus of research efforts.

In terms of mechanism of action,6,7-Dihydro-4H-[1,2,4]-triazolo[1,5-a]pyrimidin-5-one may exert its effects through multiple pathways depending on the specific derivative and target. For example, some analogs have been shown to inhibit tyrosine kinases, which are overactive in many cancers. Others may interact with G-protein coupled receptors (GPCRs) involved in neurotransmission or inflammation. The precise interaction profile often depends on subtle modifications to the core structure, such as changes at the 3-position or substitution at other ring positions.

The development of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one derivatives by allowing rapid testing against large libraries of biological targets. This approach has led to the identification of several promising lead compounds that are now undergoing further optimization. Computational modeling and molecular dynamics simulations have also played a crucial role in understanding how these compounds interact with their targets at an atomic level.

One notable recent development is the use of 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one as a starting material for generating libraries of diversified compounds through combinatorial chemistry techniques. These libraries can then be screened for activity against various disease-related targets, providing researchers with a rich resource for drug discovery programs. The flexibility of this scaffold allows for extensive structural diversification while maintaining key pharmacophoric elements necessary for biological activity.

The chemical stability and solubility properties of 6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one are also important considerations in pharmaceutical development. Modifications can be made to improve these properties while preserving biological efficacy. For example, certain substituents may enhance solubility without compromising potency, making formulation easier during later stages of drug development.

In conclusion,6,7-Dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one (CAS No. 35220-35-0) represents a promising pharmacological scaffold with diverse applications across multiple therapeutic areas including oncology, immunology, and neurology*. Ongoing research continues to uncover new derivatives and mechanisms of action, further solidifying its importance in medicinal chemistry today.>*>*>*>*>*>*>*>*>